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Compound of Interest

Compound Name: N,N-Dibutyl-2-ethylhexylamine

Cat. No.: B100053

An In-depth Technical Guide to N,N-Dibutyl-2-
ethylhexylamine

This technical guide provides a comprehensive overview of the chemical properties and
structure of N,N-Dibutyl-2-ethylhexylamine. It is intended for researchers, scientists, and
professionals in the field of drug development and chemical synthesis.

Chemical Properties and Identification

N,N-Dibutyl-2-ethylhexylamine, also known as N,N-Dibutyl-2-ethyl-1-hexanamine, is a tertiary
amine with a branched alkyl structure. Its physicochemical properties are summarized below.

Table 1: Physicochemical Properties of N,N-Dibutyl-2-ethylhexylamine
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Property Value Source
CAS Number 18240-51-2 [1]
Molecular Formula C16H35N [1]
Molecular Weight 241.46 g/mol [1]
Boiling Point 272 °C [1]
Density 0.804 g/cm? [1]
Flash Point 104 °C [1]
Refractive Index 1.444 [1]
Vapor Pressure 0.00623 mmHg at 25°C [1]

For the closely related compound, Bis(2-ethylhexyl)amine (CAS 106-20-7), the melting point is
reported as -60°C and solubility in water is less than 0.2 g/L at 20°C[2][3].

Chemical Structure

N,N-Dibutyl-2-ethylhexylamine is a tertiary amine characterized by a nitrogen atom bonded to
two butyl groups and one 2-ethylhexyl group. The 2-ethylhexyl group introduces a chiral center,
although the commercial product is typically a racemic mixture.

Caption: Chemical structure of N,N-Dibutyl-2-ethylhexylamine.

Experimental Protocols

While specific synthesis procedures for N,N-Dibutyl-2-ethylhexylamine are not extensively
detailed in publicly available literature, a general and representative protocol can be derived
from standard organic synthesis methodologies for tertiary amines, such as reductive
amination.

Objective: To synthesize N,N-Dibutyl-2-ethylhexylamine via reductive amination of 2-
ethylhexanal with dibutylamine.

Materials:
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e 2-Ethylhexanal
e Dibutylamine

e Reducing agent (e.g., Sodium triacetoxyborohydride, Sodium cyanoborohydride, or catalytic
hydrogenation with H2/Pd-C)

o Anhydrous solvent (e.g., Dichloromethane (DCM), 1,2-Dichloroethane (DCE), or Methanol
for catalytic hydrogenation)

e Anhydrous Magnesium Sulfate or Sodium Sulfate
e Aqueous acid (e.g., 1M HCI) for workup

e Aqueous base (e.g., 1M NaOH) for workup
 Brine solution

Procedure:

o Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and under an inert
atmosphere (e.g., nitrogen or argon), add dibutylamine (1.0 equivalent) and the chosen
anhydrous solvent.

e Imine Formation: Cool the solution in an ice bath (0 °C). Add 2-ethylhexanal (1.0-1.1
equivalents) dropwise to the stirred solution. Allow the mixture to stir at room temperature for
1-2 hours to facilitate the formation of the corresponding iminium ion intermediate.

e Reduction:

o For borohydride reagents: Add the reducing agent (e.g., Sodium triacetoxyborohydride,
~1.5 equivalents) portion-wise to the reaction mixture. Monitor the reaction progress using
Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

o For catalytic hydrogenation: Transfer the initial mixture to a hydrogenation vessel
containing a catalyst (e.g., 5-10 mol% Palladium on carbon). Pressurize the vessel with
hydrogen gas (pressure will vary depending on the scale and apparatus) and stir
vigorously until the reaction is complete.
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o Workup and Purification:

o Quench the reaction by carefully adding water or a saturated agueous solution of sodium
bicarbonate.

o If an acidic workup is required, adjust the pH with 1M HCI, extract with an organic solvent,
then basify the aqueous layer with 1M NaOH and re-extract the product.

o Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate or
magnesium sulfate.

o Filter the drying agent and concentrate the solvent under reduced pressure using a rotary
evaporator.

o Purify the crude product via fractional distillation under reduced pressure to obtain the
pure N,N-Dibutyl-2-ethylhexylamine.

Characterization: The final product should be characterized to confirm its identity and purity
using standard analytical techniques such as:

» Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and *3C): To confirm the chemical
structure.

e Mass Spectrometry (MS): To confirm the molecular weight.
e Gas Chromatography (GC): To assess purity.

Caption: General workflow for the synthesis and purification of N,N-Dibutyl-2-
ethylhexylamine.

Safety and Handling

Based on safety data for closely related tertiary amines, N,N-Dibutyl-2-ethylhexylamine
should be handled with care. It is expected to be harmful if swallowed and may cause skin and
eye irritation or burns[4][5]. Use appropriate personal protective equipment (PPE), including
gloves, safety goggles, and a lab coat, and work in a well-ventilated area or under a chemical
fume hood[5]. Store in a tightly closed container in a cool, dry place away from incompatible
materials such as strong oxidizing agents and acids[6][7].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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